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For Researchers, Scientists, and Drug Development Professionals

Introduction
NCGC00138783 is a selective small molecule inhibitor that targets the interaction between

CD47 and Signal Regulatory Protein Alpha (SIRPα).[1] The CD47-SIRPα axis is a critical

innate immune checkpoint. CD47, often overexpressed on the surface of cancer cells, binds to

SIRPα on macrophages and other myeloid cells, delivering a "don't eat me" signal that

prevents phagocytosis. By blocking this interaction, NCGC00138783 enables macrophages to

recognize and engulf tumor cells, making it a promising candidate for cancer immunotherapy.

[2][3] This document provides detailed protocols for in vitro assays to characterize the activity

of NCGC00138783 TFA, its trifluoroacetate salt form.

Data Presentation
Compound Assay Type Cell Line IC50 Reference

NCGC00138783
CD47/SIRPα

Interaction
- 50 µM [1][4]

NCGC00138783
Laser Scanning

Cytometry (LSC)
Jurkat 40 µM [2]
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The CD47-SIRPα signaling pathway plays a crucial role in immune surveillance. When CD47

on a target cell binds to SIRPα on a macrophage, it initiates a signaling cascade that inhibits

phagocytosis. NCGC00138783 acts by directly interfering with this protein-protein interaction.
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Prepare Jurkat Cells & Stain with DRAQ5

Plate Cells into 384/1536-well Plate

Add NCGC00138783 TFA & Controls

Add Biotinylated SIRPα

Add Fluorescent Streptavidin

Incubate

Read Plate on Laser Scanning Cytometer

Analyze Data to Determine IC50
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Prepare Macrophages (e.g., Differentiate THP-1 cells)

Co-culture Macrophages and Target Cells

Label Target Cancer Cells with Fluorescent Dye

Add NCGC00138783 TFA & Controls

Incubate

Analyze Phagocytosis (Flow Cytometry or Microscopy)

Quantify Phagocytic Index

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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